3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[1-[4-(dimethylamino)phenyl]-5-thiophen-2-ylpyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C19H20N2O2S/c1-20(2)14-5-7-15(8-6-14)21-16(10-12-19(22)23)9-11-17(21)18-4-3-13-24-18/h3-9,11,13H,10,12H2,1-2H3,(H,22,23)
• InChI Key: FPNLTIVVVKMXFB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)N2C(=CC=C2C3=CC=CS3)CCC(=O)O
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid, also known as DTPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DTPA is a derivative of pyrrole, a five-membered heterocyclic organic compound, and contains a dimethylamino group, a thiophene group, and a carboxylic acid group.

Mechanism of Action

The mechanism of action of 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid is not well understood, but it is believed to involve the chelation of metal ions, particularly iron, copper, and zinc. 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has a high affinity for these metal ions due to the presence of the carboxylic acid and thiophene groups, which can form coordination bonds with the metal ions. By chelating these metal ions, 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid can prevent their involvement in various biological processes, such as oxidative stress and inflammation.
Biochemical and Physiological Effects:
3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid can inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. In vivo studies have shown that 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid can reduce tumor growth in animal models of cancer, protect against neurodegeneration, and improve cognitive function.

Advantages and Limitations for Lab Experiments

3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has several advantages for lab experiments, including its high affinity for metal ions, its ability to form stable complexes with metal ions, and its low toxicity. However, 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid also has some limitations, including its limited solubility in water, its potential interference with other biological processes, and its potential interactions with other compounds.

Future Directions

There are several future directions for the research on 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid, including the development of new synthesis methods for 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid and its derivatives, the investigation of its potential applications in other fields, such as energy storage and conversion, and the elucidation of its mechanism of action. Additionally, further studies are needed to determine the optimal conditions for the use of 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid in various applications, such as the treatment of cancer and other diseases, the synthesis of MOFs, and the determination of metal ions in various samples.

Synthesis Methods

3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid can be synthesized through a multistep reaction starting from commercially available starting materials. The synthesis involves the reaction of 4-(dimethylamino)benzaldehyde with 2-thiophenecarboxaldehyde to form a Schiff base, which is then reduced using sodium borohydride to form 1-(4-dimethylaminophenyl)-5-(2-thienyl)-1H-pyrrole. This intermediate is then reacted with 3-bromopropionic acid to form 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid.

Scientific Research Applications

3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and neurological disorders. In material science, 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been used as a ligand for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage, separation, and catalysis. In analytical chemistry, 3-[1-[4-(dimethylamino)phenyl]-5-(2-thienyl)-1H-pyrrol-2-yl]propanoic acid has been used as a chelating agent for the determination of metal ions in various samples.